Cas no 31222-32-9 (Cimigenone)
Cimigenone structure
Product Name:Cimigenone
CAS No:31222-32-9
MF:C30H46O5
MW:486.683249950409
CID:1123970
PubChem ID:90471440
Update Time:2025-04-20
Cimigenone Chemical and Physical Properties
Names and Identifiers
-
- Cimigenone
- Monoketon aus Cimigenol
- Cimigenol-3-one
- CS-0113420
- HY-130789
- 31222-32-9
- (1S,2R,3S,4R,7R,12R,14S,17R,18R,19R,21R,22S)-2-Hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosan-9-one
- AKOS040760330
- FS-6863
- (1S,2R,3S,4R,7R,12R,14S,17R,18R,19R,21R,22S)-2-hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.0(1),(1)?.0(3),(1)?.0?,(1)?.0?,(1)(2).0(1)(2),(1)?]tetracosan-9-one
- (1S,2R,3S,4R,7R,12R,14S,17R,18R,19R,21R,22S)-2-hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo(19.2.1.01,18.03,17.04,14.07,12.012,14)tetracosan-9-one
-
- Inchi: 1S/C30H46O5/c1-16-14-17-22(25(4,5)33)35-30(34-17)21(16)26(6)12-13-29-15-28(29)11-10-20(31)24(2,3)18(28)8-9-19(29)27(26,7)23(30)32/h16-19,21-23,32-33H,8-15H2,1-7H3/t16-,17-,18+,19+,21-,22+,23-,26-,27-,28-,29+,30+/m1/s1
- InChI Key: JFTOWADKDXNJHZ-OTEZEVKPSA-N
- SMILES: O1[C@H]2[C@@H](C(C)(C)O)O[C@]31[C@@H]([C@]1(C)[C@@](C)([C@H]3[C@H](C)C2)CC[C@@]23C[C@]42CCC(C(C)(C)[C@@H]4CC[C@H]31)=O)O
Computed Properties
- Exact Mass: 486.33500
- Monoisotopic Mass: 486.335
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 1
- Complexity: 1000
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76A^2
- XLogP3: 4.9
Experimental Properties
- Color/Form: Powder
- Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 206-207 ºC (cyclohexane )
- Boiling Point: 609.3±55.0 °C at 760 mmHg
- Flash Point: 194.7±25.0 °C
- Solubility: Almost insoluble (0.014 g/l) (25 º C),
- PSA: 75.99000
- LogP: 4.86630
- Vapor Pressure: 0.0±4.0 mmHg at 25°C
Cimigenone Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Cimigenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1497-1 mg |
Cimigenol-3-one |
31222-32-9 | 1mg |
¥2433.00 | 2022-04-26 | ||
| TRC | C441725-1mg |
Cimigenone |
31222-32-9 | 1mg |
$207.00 | 2023-05-18 | ||
| TRC | C441725-10mg |
Cimigenone |
31222-32-9 | 10mg |
$1642.00 | 2023-05-18 | ||
| TargetMol Chemicals | TN1497-5 mg |
Cimigenol-3-one |
31222-32-9 | 98% | 5mg |
¥ 3,330 | 2023-07-11 | |
| TargetMol Chemicals | TN1497-1 mL * 10 mM (in DMSO) |
Cimigenol-3-one |
31222-32-9 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3430 | 2023-09-15 | |
| TargetMol Chemicals | TN1497-5mg |
Cimigenol-3-one |
31222-32-9 | 5mg |
¥ 14200 | 2024-07-20 | ||
| A2B Chem LLC | AF33453-5mg |
CIMIGENONE |
31222-32-9 | 98.5% | 5mg |
$594.00 | 2024-04-20 | |
| TargetMol Chemicals | TN1497-1 ml * 10 mm |
Cimigenol-3-one |
31222-32-9 | 1 ml * 10 mm |
¥ 17000 | 2024-07-20 |
Cimigenone Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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